2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate

• IUPAC Name: 2-[[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]sulfanyl]ethyl N-phenylcarbamate
• InChI: InChI=1S/C20H30N6O2S/c1-5-25(6-2)17-22-18(26(7-3)8-4)24-19(23-17)29-15-14-28-20(27)21-16-12-10-9-11-13-16/h9-13H,5-8,14-15H2,1-4H3,(H,21,27)
• InChI Key: MFZJWDIBTMJVQW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)SCCOC(=O)NC2=CC=CC=C2)N(CC)CC
• Molecular Formula: C20H30N6O2S
• Molecular Weight: 418.6 g/mol

Description

2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate, also known as BTTEC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a member of the family of triazine-based fluorescent probes that have been used in various biological studies.

Mechanism of Action

The mechanism of action of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate involves the binding of the compound to specific targets in biological systems. The triazine moiety of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate interacts with the target molecule through hydrogen bonding and electrostatic interactions. The phenylcarbamate group provides stability to the compound and allows for selective binding to certain proteins and metal ions. The fluorescent properties of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate arise from the triazine moiety, which allows for easy detection and quantification of the compound in biological samples.
Biochemical and Physiological Effects:
2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate has minimal biochemical and physiological effects on cells and tissues. The compound has been shown to be non-toxic and non-cytotoxic at concentrations used in biological studies. However, it is important to note that the effects of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate on specific biological systems may vary depending on the concentration and duration of exposure.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate is its high selectivity for certain proteins and metal ions. This makes it a useful tool for studying specific biological processes. Additionally, its fluorescent properties allow for easy detection and quantification of the compound in biological samples. However, one limitation of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate is its sensitivity to pH and temperature changes. This can affect the stability and binding properties of the compound in certain biological systems.

Future Directions

There are several future directions for the use of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate in scientific research. One potential application is in the study of protein-protein interactions. 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate could be used as a tool for labeling and tracking specific proteins in complex biological systems. Additionally, 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate could be modified to improve its stability and binding properties, allowing for more selective and efficient targeting of specific biological targets. Finally, 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate could be used in combination with other fluorescent probes to study multiple biological processes simultaneously.

Synthesis Methods

The synthesis of 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4,6-bis(diethylamino)-1,3,5-triazine-2-thiol with 2-bromoethyl phenylcarbamate in the presence of a base. This reaction results in the formation of the intermediate product, which is then treated with sodium hydride in dimethylformamide to yield the final product, 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate. The purity of the product can be confirmed through various analytical techniques such as NMR and HPLC.

Scientific Research Applications

2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate has been used as a fluorescent probe in various biological studies. It has been shown to selectively bind to proteins such as bovine serum albumin and lysozyme, making it a useful tool for protein labeling and tracking. Additionally, 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate has been used to study the binding and transport of metal ions such as copper and zinc in cells. Its fluorescent properties allow for easy detection and quantification of these metal ions in biological samples. 2-{[4,6-bis(diethylamino)-1,3,5-triazin-2-yl]thio}ethyl phenylcarbamate has also been used to study the dynamics of lipid membranes and the behavior of liposomes.